Cas no 339020-92-7 (3-Methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one)
339020-92-7 structure
Product Name:3-Methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
CAS No:339020-92-7
MF:C12H13N3O
MW:215.251122236252
CID:5714804
PubChem ID:4323604
Update Time:2023-10-15
3-Methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
- 8B-099
- 5-methyl-4-[(4-methylphenyl)iminomethyl]-1,2-dihydropyrazol-3-one
- 5-methyl-4-(4-toluidinomethylene)-2,4-dihydro-3H-pyrazol-3-one
- AKOS015993545
- 339020-92-7
- MFCD00138318
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-[[(4-methylphenyl)amino]methylene]-
- 3-Methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
-
- Inchi: 1S/C12H13N3O/c1-8-3-5-10(6-4-8)13-7-11-9(2)14-15-12(11)16/h3-7H,1-2H3,(H2,14,15,16)/b13-7+
- InChI Key: VPUVSAGWQXGKSY-NTUHNPAUSA-N
- SMILES: O=C1C(/C=N/C2C=CC(C)=CC=2)=C(C)NN1
Computed Properties
- Exact Mass: 215.105862047g/mol
- Monoisotopic Mass: 215.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- pka: 9.15±0.40(Predicted)
3-Methyl-4-{[(4-methylphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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